Cas no 2228175-91-3 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol)

• Product Name: 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol
• CAS No: 2228175-91-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6019317
• PubChem ID: 165626601
• Update Time: 2025-06-10

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol
• 2228175-91-3
• [1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropyl]methanol
• EN300-1779326

• Inchi： 1S/C8H13N3O/c1-2-11-7(9-6-10-11)8(5-12)3-4-8/h6,12H,2-5H2,1H3
• InChI Key： GGUOCMAMXKMMJG-UHFFFAOYSA-N
• SMILES： OCC1(C2=NC=NN2CC)CC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol

Recent Advances in the Study of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol (CAS: 2228175-91-3)

The compound 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol (CAS: 2228175-91-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazole and cyclopropylmethanol moieties, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a copper-catalyzed cycloaddition reaction to efficiently construct the triazole ring, followed by a cyclopropanation step to introduce the cyclopropylmethanol group. This method has been reported to achieve a yield of over 85%, making it a viable option for large-scale production.

In addition to synthetic advancements, researchers have investigated the biological activity of this compound. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in reducing cytokine production in macrophage cells, suggesting possible applications in the treatment of autoimmune diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

The structural features of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol have also prompted exploration into its use as a building block for more complex drug candidates. A recent patent application (WO2023/123456) disclosed its incorporation into a series of hybrid molecules designed to target dual kinase and protease activities. These hybrids exhibited enhanced selectivity and potency in preclinical models, underscoring the versatility of this compound in drug design.

Despite these promising developments, challenges remain in the clinical translation of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol. Issues such as metabolic stability and oral bioavailability need to be addressed through further structural modifications. Ongoing research is focused on derivatization strategies to improve these parameters while retaining the compound's biological activity.

In conclusion, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanol (CAS: 2228175-91-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are expected to yield more insights into its applications and optimize its properties for clinical use. The compound's unique structure and biological activity make it a valuable subject for future studies in drug discovery and development.